Cas no 55501-45-6 (2-Chloro-4'-nitrobenzanilide)

• Product Name: 2-Chloro-4'-nitrobenzanilide
• CAS No: 55501-45-6
• MF: C₁₃H₉ClN₂O₃
• MW: 276.67516207695
• CID: 944040
• PubChem ID: 2787761
• Update Time: 2025-08-05

2-Chloro-4'-nitrobenzanilide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4'-nitrobenzanilide
• 2-Chloro-4´-nitrobenzanilide
• 2-Chloro-4?-nitrobenzanilide
• 2-Chloro-4’-nitrobenzanilide
• 2-Chloro-N-(4-nitrophenyl)benzamide
• DTXSID50383072
• STK004790
• Oprea1_144815
• DB-303286
• 55501-45-6
• SR-01000393880-1
• Cambridge id 5350271
• SR-01000393880
• AKOS000472349

• Inchi： 1S/C13H9ClN2O3/c14-12-4-2-1-3-11(12)13(17)15-9-5-7-10(8-6-9)16(18)19/h1-8H,(H,15,17)
• InChI Key： JKUFTSLAJUZNNM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 276.03000
• Monoisotopic Mass: 276.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 74.92000
• LogP: 4.09670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-Chloro-4'-nitrobenzanilide

Introduction to 2-Chloro-4'-nitrobenzanilide (CAS No. 55501-45-6)

2-Chloro-4'-nitrobenzanilide (CAS No. 55501-45-6) is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of a chloro-substituted benzene ring linked to a nitro-substituted anilide moiety. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-Chloro-4'-nitrobenzanilide is C₁₃H₉ClN₂O₂, and its molecular weight is 260.67 g/mol. The compound is a white to off-white crystalline solid at room temperature and is sparingly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties are crucial for its use in various chemical reactions and processes.

In the pharmaceutical industry, 2-Chloro-4'-nitrobenzanilide has gained attention due to its potential as an intermediate in the synthesis of drugs with anti-inflammatory, analgesic, and antipyretic properties. Recent studies have explored its role in the development of novel nonsteroidal anti-inflammatory drugs (NSAIDs) that exhibit reduced gastrointestinal side effects compared to traditional NSAIDs like ibuprofen and naproxen. The nitro group in the molecule can be reduced to an amino group, which can then be further modified to introduce additional functional groups that enhance the drug's efficacy and safety profile.

Beyond pharmaceutical applications, 2-Chloro-4'-nitrobenzanilide has found use in materials science, particularly in the development of advanced functional materials. Its unique electronic properties make it a suitable candidate for the synthesis of conductive polymers and organic semiconductors. These materials have potential applications in electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The ability to fine-tune the electronic properties of these materials through chemical modification of the 2-Chloro-4'-nitrobenzanilide core structure offers exciting opportunities for innovation in the field of organic electronics.

In chemical synthesis, 2-Chloro-4'-nitrobenzanilide serves as a versatile building block for the preparation of a wide range of compounds. Its reactivity with various nucleophiles and electrophiles allows for the construction of complex molecular architectures with tailored functionalities. For example, recent research has demonstrated the use of 2-Chloro-4'-nitrobenzanilide as a starting material for the synthesis of novel heterocyclic compounds with potential biological activities. These compounds have shown promise in preliminary biological assays as potential leads for drug discovery programs targeting various diseases.

The environmental impact of chemicals used in industrial processes is an increasingly important consideration. Studies on the environmental fate and toxicity of 2-Chloro-4'-nitrobenzanilide have shown that it degrades relatively quickly under aerobic conditions, reducing its potential for long-term environmental accumulation. However, proper handling and disposal practices are still essential to minimize any adverse effects on ecosystems.

In conclusion, 2-Chloro-4'-nitrobenzanilide (CAS No. 55501-45-6) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and properties make it an invaluable intermediate in pharmaceutical development, materials science, and chemical synthesis. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry and related fields.